Cas no 773102-67-3 (2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane
• CAS No: 773102-67-3
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD06209217
• CID: 5078600
• PubChem ID: 129963205
• Update Time: 2026-03-01

2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane
• MFCD06209217
• 773102-67-3
• CS-0193408
• E89924

• MDL： MFCD06209217
• Inchi： 1S/C9H8ClFO2/c10-6-1-2-7(8(11)5-6)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： GAKAAHWEJMICRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1OCCO1

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Additional information on 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane

Introduction to 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane (CAS No. 773102-67-3)

2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane (CAS No. 773102-67-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxolane ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The dioxolane ring in 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane is a five-membered cyclic ether with two oxygen atoms. This ring structure is known for its stability and reactivity, making it an excellent scaffold for the introduction of various functional groups. The 4-chloro-2-fluorophenyl substituent, on the other hand, introduces additional complexity and functionality to the molecule. The combination of these structural elements results in a compound with a wide range of potential applications in drug discovery and development.

In recent years, 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable area of research involves its use in the development of antiviral agents. Studies have shown that compounds derived from this scaffold exhibit potent antiviral activity against a variety of viral pathogens, including influenza and hepatitis viruses. The unique combination of the dioxolane ring and the substituted phenyl group allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond antiviral applications, 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane has also shown promise in the field of cancer research. Researchers have explored its potential as a precursor for the synthesis of anticancer drugs with improved efficacy and reduced side effects. The ability to introduce various functional groups onto the dioxolane ring and the phenyl substituent allows for the creation of a diverse library of compounds that can be screened for their anticancer activity.

In addition to its pharmaceutical applications, 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane has found utility in other areas of chemistry. For instance, it has been used as a protecting group in organic synthesis due to its stability under various reaction conditions. The dioxolane ring can be selectively cleaved under mild conditions, making it an attractive choice for protecting sensitive functional groups during multistep syntheses.

The synthesis of 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane typically involves several well-established chemical reactions. One common approach is the reaction of 4-chloro-2-fluorobenzaldehyde with ethylene glycol in the presence of an acid catalyst. This reaction forms a cyclic acetal, which can then be further modified to introduce additional functional groups. The versatility of this synthetic route allows for the preparation of a wide range of derivatives with varying properties.

The physical and chemical properties of 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane have been well-characterized through various analytical techniques. It is a colorless liquid at room temperature with a molecular weight of 195.60 g/mol. Its boiling point is around 180°C at 760 mmHg, and it has a density of approximately 1.35 g/cm³. These properties make it suitable for use in both laboratory-scale and industrial-scale processes.

In terms of safety and handling, 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane should be stored in tightly sealed containers away from heat and direct sunlight. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material under most regulatory frameworks, proper precautions should always be taken to ensure safe handling and storage.

The future prospects for 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various fields. As our understanding of this compound's properties deepens, it is likely that we will see even more innovative uses emerge in the coming years.

In conclusion, 2-(4-Chloro-2-fluorophenyl)-1,3-dioxolane (CAS No. 773102-67-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for the synthesis of novel drugs with improved therapeutic profiles. As research in this area continues to advance, we can expect to see even more exciting developments involving this versatile compound.